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Compound of Interest

Compound Name: (-)-Myristoylcarnitine

CAS No.: 25597-07-3

Cat. No.: B609379

Get Quote

Executive Summary
(-)-Myristoylcarnitine (C14-Carnitine) is a long-chain acylcarnitine (LCAC) serving as a critical

intermediate in mitochondrial fatty acid

-oxidation. While often grouped with its longer-chain analog Palmitoylcarnitine (C16-Carnitine)
in metabolic profiling, C14 exhibits distinct physicochemical properties that influence its cellular
uptake, mitochondrial utilization, and toxicity profile.

This guide provides a technical comparison of (-)-Myristoylcarnitine against C16-Carnitine

and short-chain alternatives, focusing on its differential effects across Cardiomyocytes,

Hepatocytes, and Neuronal cells. It includes validated protocols for physiological delivery (BSA-

conjugation) and mitochondrial stress testing.

Mechanistic Foundation: C14 vs. C16
To understand the cellular impact, one must first compare the physicochemical drivers of these

metabolites. The primary differentiator is the acyl chain length, which dictates hydrophobicity

and critical micelle concentration (CMC).
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Feature
(-)-
Myristoylcarnitine
(C14)

Palmitoylcarnitine
(C16)

Biological
Implication

Chain Length 14 Carbons 16 Carbons
C16 is significantly

more hydrophobic.

Membrane Interaction
Moderate

amphiphilicity
High amphiphilicity

C16 acts more like a

detergent at high

concentrations (>10

µM), causing non-

specific membrane

permeabilization.

Mitochondrial Entry CPT2-dependent CPT2-dependent

Both require the

Carnitine-Acylcarnitine

Translocase (CACT)

to cross the inner

mitochondrial

membrane.[1]

Metabolic Fate
Rapid

-oxidation

Slower

-oxidation

C14 is often oxidized

faster than C16 in

high-turnover tissues

(Heart/Muscle).

Signaling Pathway: The LCAC Bottleneck
The accumulation of LCACs (both C14 and C16) occurs during ischemia or metabolic

blockages. The following diagram illustrates the transport pathway and the "Toxic Spillover"

effect when oxidation stalls.
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Figure 1: Transport and metabolic fate of (-)-Myristoylcarnitine. Note the critical role of CACT

and CPT2. Accumulation in the matrix leads to ROS generation.

Comparative Analysis by Cell Type
Cardiomyocytes (Heart Muscle)
The heart is the primary consumer of fatty acids. However, it is also the most sensitive to LCAC

toxicity (arrhythmogenic potential).

Performance: C14 serves as a potent energy substrate at physiological levels (<1 µM).

Toxicity Threshold: At pathological levels (>5-10 µM), C14 induces "calcium overload."

Comparison to C16:

C16 (Palmitoyl): Highly arrhythmogenic; rapidly depolarizes mitochondrial membrane

potential (

).

C14 (Myristoyl): Less potent surfactant than C16. While it can induce arrhythmias, the

concentration required is typically 20-30% higher than C16.
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Mechanism: Both act as amphiphiles, inserting into the sarcolemma and altering ion

channel function (L-type

channels).

Hepatocytes (Liver)
The liver is the metabolic hub for processing excess lipids.

Performance: Hepatocytes are robust oxidizers of C14. Unlike cardiomyocytes, they can

export excess acylcarnitines into the blood.

Toxicity: High levels of C14 are associated with Non-Alcoholic Fatty Liver Disease (NAFLD)

signatures.

Comparison:

C16: Strongly linked to lipotoxicity and apoptosis in hepatocytes via ER stress.

C14: Often accumulates as a secondary metabolite when C16 oxidation is impaired. It is

generally less cytotoxic to hepatocytes than C16 but serves as a sensitive biomarker for

CPT2 deficiency.

Neuronal Cells (SH-SY5Y / Primary Neurons)
Neurons rely primarily on glucose but possess

-oxidation machinery.

Performance: C14 can cross the Blood-Brain Barrier (BBB) more effectively than C16 due to

slightly lower hydrophobicity, though transport is slow.

Toxicity: Recent studies link LCACs to neurodegeneration.

Comparison:

C16: Induces Tau phosphorylation and mitochondrial fission (Alzheimer's pathology).[2]
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C14: Shows similar capability to disrupt mitochondrial dynamics in neurons but with lower

potency regarding membrane permeabilization.

Experimental Protocols
Critical Pre-requisite: BSA Conjugation
STOP: Do not add (-)-Myristoylcarnitine directly to cell culture media. It will precipitate or form

micelles, yielding erratic toxicity data. You must conjugate it to Fatty Acid-Free BSA.

Protocol: Preparation of 6:1 [C14:BSA] Complex
Target: 1 mM Myristoylcarnitine stock / 0.17 mM BSA.

Reagents:

(-)-Myristoylcarnitine chloride (Solid).

Ultra Fatty Acid-Free BSA (Roche or Sigma).[3]

150 mM NaCl (pH 7.4).[3]

Step-by-Step:

Prepare BSA Vehicle: Dissolve BSA in 150 mM NaCl at 37°C to reach 0.17 mM. Filter

sterilize (0.22 µm).

Solubilize C14: Dissolve Myristoylcarnitine in 150 mM NaCl in a glass vial. Heat to 70°C in a

water bath. The solution must be clear (above the Krafft point).

Conjugation:

While stirring the BSA solution (maintained strictly at 37°C), slowly add the hot (70°C) C14

solution dropwise.

Note: Do not overheat the BSA (>40°C) or it will denature.

Note: Do not let the C14 cool before addition, or it will precipitate.
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Equilibration: Stir the mixture at 37°C for 1 hour. The final solution should be optically clear.

Storage: Aliquot into glass vials and freeze at -20°C. Stable for 4 weeks.

Workflow: Mitochondrial Stress Test (Seahorse XF)
This assay measures the ability of C14 to drive respiration (Oxygen Consumption Rate - OCR)

versus uncoupling the mitochondria (toxicity).
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Figure 2: Seahorse XF workflow for assessing Myristoylcarnitine-driven respiration.

Data Interpretation:

Driven Respiration: Increase in OCR after Injection A (C14). If OCR drops, C14 is

toxic/uncoupling at that concentration.

RCR (Respiratory Control Ratio): State 3 / State 4. High C14 concentrations often lower

RCR due to "detergent-like" uncoupling.

Summary of Comparative Data
Parameter Cardiomyocytes Hepatocytes

Skeletal Muscle
(Myotubes)

Physiological C14

Uptake
High (Primary Fuel) High (Processing) Moderate

Toxicity IC50 (Approx) ~15 µM ~40 µM ~25 µM

Primary Toxicity

Mechanism

Ca2+ dysregulation

(Arrhythmia)

Oxidative Stress

(ROS)

Insulin Resistance

Induction

Recommended Test

Conc.
0.5 - 5.0 µM 1.0 - 10.0 µM 1.0 - 10.0 µM

Note: IC50 values are approximate and highly dependent on the BSA:Lipid molar ratio used in

the culture media.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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